Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C18H17NO4S2/c1-11-7-6-8-12(2)15(11)19-25(21,22)17-13-9-4-5-10-14(13)24-16(17)18(20)23-3/h4-10,19H,1-3H3
• InChI Key: GMDRGQNESAYLLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NS(=O)(=O)C2=C(SC3=CC=CC=C32)C(=O)OC
• Molecular Formula: C18H17NO4S2
• Molecular Weight: 375.5 g/mol

Description

Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate, also known as DMBSB, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DMBSB belongs to the class of sulfonamide compounds that have shown promising results in the development of new drugs and therapies. In

Mechanism of Action

The mechanism of action of Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is not fully understood, but it is believed to work by inhibiting specific enzymes and receptors in the body. Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the growth and survival of cancer cells. It has also been shown to bind to the estrogen receptor, which is involved in the development of breast cancer.
Biochemical and Physiological Effects:
Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate has been shown to have various biochemical and physiological effects on the body. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce inflammation. Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate has also been shown to have an effect on the central nervous system, with studies showing that it has anxiolytic properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is its potential as a lead compound in drug development. Its ability to inhibit specific enzymes and receptors makes it a promising candidate for the development of new drugs and therapies. However, one of the limitations of Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is its limited solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate. One area of interest is its potential as a treatment for cancer. Further studies are needed to better understand its mechanism of action and to optimize its efficacy. Another future direction is its potential as a treatment for inflammatory diseases. Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate has shown promising results in reducing inflammation, and further studies are needed to explore its potential in this area. Additionally, the synthesis of Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate can be optimized to increase its solubility in water, making it easier to work with in lab experiments.

Synthesis Methods

The synthesis of Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate involves the reaction of 2,6-dimethylphenylsulfonyl chloride with 1-benzothiophene-2-carboxylic acid in the presence of a base, followed by the methylation of the resulting sulfonamide with methyl iodide. The final product is obtained after purification by column chromatography. The synthesis of Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate has been optimized to yield a high purity product with a good yield.

Scientific Research Applications

Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is its use in drug development. Methyl 3-[(2,6-dimethylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate has shown promising results in inhibiting the growth of cancer cells by targeting specific enzymes and receptors. It has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.